Cas no 478529-64-5 (Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI))

• Product Name: Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI)
• CAS No: 478529-64-5
• MF: C₃H₆O₃
• MW: 91.0841031074524
• CID: 328637
• PubChem ID: 90472775
• Update Time: 2025-07-01

Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI)
• D-Glyceraldehyde-2-d
• D-[2-2H]GLYCERALDEHYDE
• (R)-2,3-Dihydroxypropanal-d
• HY-W008507S3
• 478529-64-5
• CS-0460397
• (2R)-2-Deuterio-2,3-dihydroxypropanal
• DB-226805
• 2,3-Dihydroxy-(2r)-propanal-2-d

• Inchi： 1S/C3H6O3/c4-1-3(6)2-5/h1,3,5-6H,2H2/t3-/m0/s1/i3D
• InChI Key： MNQZXJOMYWMBOU-YJTYNXSBSA-N
• SMILES： O[C@@]([2H])(C=O)CO

Computed Properties

• Exact Mass: 91.037970795g/mol
• Monoisotopic Mass: 91.037970795g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI)

Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI): A Comprehensive Overview in Chemical and Pharmaceutical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI), identified by its CAS number 478529-64-5, has garnered significant attention due to its unique structural and functional properties. This compound, a derivative of propanal with specific deuterium and hydroxyl substitutions, exhibits promising characteristics that make it valuable in various biochemical and pharmaceutical applications.

The molecular structure of Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) features a chiral center at the second carbon atom, which is indicated by the (2R)-configuration. This stereochemistry is crucial for its interaction with biological targets, making it a candidate for use in drug design and synthesis. The presence of deuterium atoms at the 2-position enhances the compound's stability and can be beneficial in studying metabolic pathways and enzyme kinetics.

In recent years, the pharmaceutical industry has seen a surge in the use of labeled compounds for research purposes. Deuterium-labeled compounds, such as Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI), are particularly useful in tracing metabolic pathways and understanding the mechanisms of drug action. The hydroxyl groups at the 2 and 3 positions introduce additional functional sites that can be modified or used as probes in biochemical assays.

One of the most compelling aspects of Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) is its potential application in the synthesis of complex molecules. Researchers have been exploring its use as an intermediate in creating more intricate organic structures. This compound's versatility allows it to serve as a building block for larger molecules, which is essential in developing new therapeutic agents.

The chiral nature of Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) also makes it an attractive candidate for studying enantioselective processes. Enantioselective synthesis and catalysis are critical areas in pharmaceutical chemistry, where the properties of one enantiomer can differ significantly from another. The (2R)-configuration ensures that researchers can isolate and study specific enantiomers without interference from their counterparts.

Recent studies have highlighted the compound's role in developing novel biomarkers. By incorporating labeled compounds like Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) into diagnostic assays, scientists can more accurately detect and measure biological markers associated with various diseases. This has implications for early diagnosis and personalized medicine approaches.

The synthesis of Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) involves advanced chemical techniques that require precise control over reaction conditions. The introduction of deuterium atoms and hydroxyl groups necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis.

In conclusion, Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for drug discovery, metabolic studies, and biomarker development. As research continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.